2-Bromo-8-chloro-3-fluoro-1,5-naphthyridine

• Molecular Formula: C8H3BrClFN2
• Molecular Weight: 261.48 g/mol
• IUPAC Name: 2-bromo-8-chloro-3-fluoro-1,5-naphthyridine
• InChI: InChI=1S/C8H3BrClFN2/c9-8-5(11)3-6-7(13-8)4(10)1-2-12-6/h1-3H
• InChI Key: ZJOMFNOBGKNBAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C=C(C(=NC2=C1Cl)Br)F

Description

2-Bromo-8-chloro-3-fluoro-1,5-naphthyridine (CAS: 2102409-87-8) is a halogen-substituted naphthyridine derivative with the molecular formula C₈H₃BrClFN₂ and a molecular weight of 261.48 g/mol . Its structure features bromine at position 2, chlorine at position 8, and fluorine at position 3 on the naphthyridine core. However, detailed physicochemical properties (e.g., solubility, melting point) and safety data (GHS classifications) remain unreported in publicly available literature .

Preparation Methods

The synthesis of 2-Bromo-8-chloro-3-fluoro-1,5-naphthyridine typically involves the reaction of 2-chloro-3,5-diaminopyridine with appropriate halogenating agents. One common method includes the use of hexafluoroacetylacetone and montmorillonite K10 as a catalyst . The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained with high purity.

Industrial production methods may involve large-scale halogenation reactions using bromine and chlorine sources under optimized conditions to maximize yield and minimize by-products. The use of continuous flow reactors and advanced purification techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

2-Bromo-8-chloro-3-fluoro-1,5-naphthyridine undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the halogen atoms (bromine, chlorine, or fluorine) are replaced by other nucleophiles. Common reagents include alkyl halides and amines.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives. For example, oxidation may involve the use of strong oxidizing agents like potassium permanganate.

Cross-Coupling Reactions: The compound can undergo cross-coupling reactions with organometallic reagents, such as Suzuki or Heck coupling, to form more complex structures.

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, nucleophilic substitution with an amine can yield an N-alkylated derivative of the naphthyridine.

Scientific Research Applications

2-Bromo-8-chloro-3-fluoro-1,5-naphthyridine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design. Its unique structure allows for the exploration of new therapeutic agents targeting various diseases.

Biological Studies: The compound can be used as a probe to study biological pathways and interactions, particularly those involving nucleic acids and proteins.

Material Science: The compound’s properties make it suitable for use in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Chemical Synthesis: The compound serves as an intermediate in the synthesis of more complex molecules, facilitating the development of new chemical entities.

Mechanism of Action

The mechanism of action of 2-Bromo-8-chloro-3-fluoro-1,5-naphthyridine involves its interaction with specific molecular targets. The compound can bind to nucleic acids, proteins, or enzymes, affecting their function and activity. The exact pathways and targets depend on the specific application and context in which the compound is used. For example, in medicinal chemistry, the compound may inhibit or modulate the activity of enzymes involved in disease pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogenated 1,5-naphthyridines exhibit diverse reactivity and applications depending on the position and type of substituents. Below is a systematic comparison:

Structural Analogues and Substituent Effects

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
2-Bromo-8-chloro-3-fluoro-1,5-naphthyridine	Br (C2), Cl (C8), F (C3)	C₈H₃BrClFN₂	261.48	Potential intermediate for antimalarial agents (see Section 2.3)
8-Bromo-3-fluoro-1,5-naphthyridine	Br (C8), F (C3)	C₈H₄BrFN₂	227.03	Predicted collision cross-section (CCS) for [M+H]+: 138.7 Ų; limited literature data
3-Bromo-8-chloro-1,5-naphthyridine	Br (C3), Cl (C8)	C₈H₄BrClN₂	243.49	Used to synthesize antimalarial derivatives (e.g., 3-bromo-8-(2-diethylaminoethyl)amino-1,5-naphthyridine) via nucleophilic substitution
2,8-Dichloro-1,5-naphthyridine	Cl (C2, C8)	C₈H₄Cl₂N₂	203.04	Distinct NMR signals (AB systems for H3/H4 and H6/H7 protons); higher solubility in CCl₄
8-Chloro-3-fluoro-1,5-naphthyridine	Cl (C8), F (C3)	C₈H₄ClFN₂	198.59	Structural similarity score: 0.70 vs. target compound; used in Suzuki-Miyaura coupling

Physicochemical Properties

• Collision Cross-Section (CCS) : The target compound’s bromine and chlorine substituents increase molecular mass and CCS compared to lighter analogues like 8-chloro-3-fluoro-1,5-naphthyridine (CCS for [M+H]+: ~138.7 Ų vs. ~130 Ų estimated) .
• Solubility: Dichloro derivatives (e.g., 2,8-dichloro-1,5-naphthyridine) exhibit higher solubility in non-polar solvents (CCl₄) due to reduced polarity, whereas fluorine in the target compound may enhance aqueous solubility marginally .